Cas no 23153-74-4 (1,4-Dioxaspiro4.4nonan-6-ylmethanol)

• Product Name: 1,4-Dioxaspiro4.4nonan-6-ylmethanol
• CAS No: 23153-74-4
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 52247
• PubChem ID: 10487146
• Update Time: 2025-06-13

1,4-Dioxaspiro4.4nonan-6-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol
• (1,4-Dioxaspiro[4.4]non-6-yl)methanol
• (1,4-DIOXA-SPIRO[4.4]NON-6-YL)-METHANOL
• 1,4-dioxaspiro[4.4]nonan-9-ylmethanol
• 1,4-dioxaspiro[4.4]non-6-ylmethanol
• 1,4-Dioxaspiro[4.4]nonane-6-methanol
• 6-Hydroxymethyl-1,4-dioxaspiro[4.4]nonane
• QKBNMPDZDDIKRD-UHFFFAOYSA-N
• SCHEMBL712265
• MFCD09991662
• SY345273
• CS-0323935
• (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol
• 23153-74-4
• AKOS006313218
• 1, 4-dioxaspiro[4.4]nonan-9-ylmethanol
• A1-11941
• DTXSID60440645
• DB-086524
• 1,4-Dioxaspiro4.4nonan-6-ylmethanol

• MDL： MFCD09991662
• Inchi： 1S/C8H14O3/c9-6-7-2-1-3-8(7)10-4-5-11-8/h7,9H,1-6H2
• InChI Key： QKBNMPDZDDIKRD-UHFFFAOYSA-N
• SMILES： O1CCOC21CCCC2CO

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 265 ºC
• Flash Point: 130 ºC
• Refractive Index: 1.506
• PSA: 38.69000
• LogP: 0.52190

1,4-Dioxaspiro4.4nonan-6-ylmethanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1,4-Dioxaspiro4.4nonan-6-ylmethanol

Comprehensive Overview of 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol (CAS No. 23153-74-4)

1,4-Dioxaspiro[4.4]nonan-6-ylmethanol (CAS No. 23153-74-4) is a specialized organic compound featuring a unique spirocyclic structure combined with a hydroxymethyl functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications in synthesizing complex molecules. The spirocyclic dioxolane core and the hydroxymethyl moiety make it a valuable intermediate for designing bioactive compounds, particularly in drug discovery and material science.

In recent years, the demand for spirocyclic compounds like 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol has surged, driven by their structural rigidity and ability to enhance molecular stability. Researchers are increasingly exploring its utility in asymmetric synthesis and catalysis, aligning with the growing trend toward sustainable and efficient chemical processes. The compound’s CAS No. 23153-74-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemistry.

One of the most discussed topics in organic chemistry is the role of spirocyclic scaffolds in medicinal chemistry. 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol serves as a precursor for chiral auxiliaries and ligands, which are critical in developing enantioselective catalysts. Its dioxolane ring also contributes to improved solubility and bioavailability, making it a candidate for prodrug design. These attributes address common search queries such as "spirocyclic compounds in drug development" and "applications of dioxolane derivatives."

From an industrial perspective, 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol is valued for its compatibility with green chemistry principles. Its synthesis often involves atom-efficient reactions, minimizing waste and energy consumption—a priority for modern chemical manufacturers. Online searches for "sustainable spirocyclic synthesis" and "eco-friendly chemical intermediates" highlight the compound’s alignment with environmental trends.

Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize CAS No. 23153-74-4, ensuring high purity for research and industrial use. The compound’s spectral data and structural elucidation are frequently requested by chemists, underscoring its technical importance. Additionally, its stability under various conditions makes it a reliable building block for high-throughput screening libraries.

In summary, 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol (CAS No. 23153-74-4) exemplifies the intersection of innovation and practicality in organic chemistry. Its spirocyclic architecture and functional group diversity cater to diverse applications, from pharmaceuticals to advanced materials. As research continues to uncover its potential, this compound remains a focal point for scientists addressing challenges in molecular design and process optimization.